Cas no 42928-85-8 (2-Propenoic acid,1-methylheptyl ester)

2-Propenoic acid,1-methylheptyl ester Properties

Names and Identifiers

• 2-Propenoic acid,1-methylheptyl ester
• 2-OCTYL ACRYLATE
• octan-2-yl acrylate
• 1-methylheptyl acrylate
• 2-Acryloyloxy-octan
• acrylic acid-(1-methyl-heptyl ester)
• Acrylsaeure-(1-methyl-heptylester)
• Acrylsaeure-2-octylester
• Einecs 256-005-5
• Propenoic acid 1-methylheptyl ester
• NCIOpen2_000437
• AKOS006342984
• NSC 72752
• SCHEMBL26062
• NSC-72752
• DTXSID001020316
• NSC72752
• octan-2-yl prop-2-enoate
• 42928-85-8
• 1-methylheptyl 2-propenoate
• AT37774
• NS00057768
• FT-0719622
• PKCKEGFHGRMLNH-UHFFFAOYSA-N
• MFCD00080601
• 2-Propenoic acid, 1-methylheptyl ester
• AI3-15688
• DA-42456
• 1-Methylheptyl acrylate
• EINECS 256-005-5
• +Expand

• MDL： MFCD00080601
• InChIKey： PKCKEGFHGRMLNH-UHFFFAOYSA-N
• Inchi： InChI=1S/C11H20O2/c1-4-6-7-8-9-10(3)13-11(12)5-2/h5,10H,2,4,6-9H2,1,3H3
• SMILES： CCCCCCC(OC(C=C)=O)C

Computed Properties

• Exact Mass: 184.14600
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 8
• Monoisotopic Mass: 184.146
• Heavy Atom Count: 13
• Complexity: 152
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• LogP: 3.07450
• PSA: 26.30000
• Refractive Index: 1.434
• Boiling Point: 227.7°Cat760mmHg
• Flash Point: 74.7°C
• Density: 0.881

2-Propenoic acid,1-methylheptyl ester Security Information

2-Propenoic acid,1-methylheptyl ester Customs Data

• HS CODE：2916129000
• Customs Data：

  China Customs Code:

  2916129000

  Overview:

  2916129000 Other acrylates. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

  Summary:

  2916129000 other esters of acrylic acid VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%